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Compound of Interest

Compound Name: 2-Chloro-3-phenylpyrazine

Cat. No.: B189345

An In-depth Technical Guide to 2-Chloro-3-phenylpyrazine

This guide provides a comprehensive overview of the chemical properties, synthesis, and
potential applications of 2-Chloro-3-phenylpyrazine, tailored for researchers, scientists, and
professionals in drug development.

Core Chemical Properties

2-Chloro-3-phenylpyrazine is a heterocyclic aromatic compound. Its core physical and
chemical properties are summarized below.

Property Data Reference
CAS Number 41270-65-9 [1]
Molecular Formula C10H7CIN2

Molecular Weight 190.63 g/mol

Physical State Solid

Melting Point 50 -56 °C

Boiling Point 115-116 °C

Solubility No data available

Flammability Flammable solid, Category 1
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Synthesis and Reactivity

The pyrazine ring is a key scaffold in medicinal chemistry.[2] The chloro-substituent on the
pyrazine ring makes 2-Chloro-3-phenylpyrazine a versatile intermediate for further
functionalization, primarily through nucleophilic aromatic substitution (SNAr) and cross-coupling
reactions.

General Synthesis Pathway

While specific synthesis details for 2-Chloro-3-phenylpyrazine are not readily available in the
provided results, a general logical workflow for its preparation can be inferred from standard
heterocyclic chemistry principles. A plausible route involves the condensation of a 1,2-
dicarbonyl compound with an alpha-amino ketone followed by chlorination.
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Caption: Logical workflow for the synthesis of 2-Chloro-3-phenylpyrazine.

Reactivity and Key Reactions

The chlorine atom on the electron-deficient pyrazine ring is a good leaving group, making the
compound susceptible to nucleophilic attack. This reactivity is crucial for building more complex
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Caption: Reactivity pathways of 2-Chloro-3-phenylpyrazine.

Experimental Protocols

Detailed experimental protocols for reactions involving chloro-pyrazines can be adapted from
established procedures for similar heterocyclic compounds.

Protocol: Synthesis of 2-(Substituted-amino)-3-
phenylpyrazine via SNAr

This protocol describes a general procedure for the nucleophilic aromatic substitution of 2-
Chloro-3-phenylpyrazine with a primary or secondary amine.

Materials:

e 2-Chloro-3-phenylpyrazine (1.0 eq)
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e Substituted amine (1.1 - 1.5 eq)

e Base (e.g., K2COs, DIPEA) (2.0 - 3.0 eq)

e Anhydrous solvent (e.g., DMSO, NMP, or DMF)
Procedure:

e To a dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add 2-Chloro-
3-phenylpyrazine and the chosen amine.

» Add the anhydrous solvent to dissolve the reactants.
e Add the base to the reaction mixture.
o Heat the reaction mixture to 80-120 °C.

e Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS).

o Upon completion, cool the reaction mixture to room temperature.

» Pour the mixture into water and extract the product with an appropriate organic solvent (e.g.,
ethyl acetate).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

 Purify the crude product by column chromatography on silica gel to yield the desired 2-
(substituted-amino)-3-phenylpyrazine.[3]
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Caption: Experimental workflow for SNAr of 2-Chloro-3-phenylpyrazine.

Biological Significance and Applications

Pyrazine derivatives are of significant interest in drug discovery due to their wide range of
pharmacological activities, including antibacterial, anti-cancer, and anti-diabetic properties.[2]
Specifically, derivatives of 2-chloro-3-hydrazinopyrazine have been designed and synthesized
as potential multifunctional agents for treating Alzheimer's disease by inhibiting the
acetylcholinesterase (AChE) enzyme.[2] The 2-Chloro-3-phenylpyrazine scaffold serves as a
critical building block for generating libraries of such bioactive compounds.
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Caption: Drug discovery pathway utilizing 2-Chloro-3-phenylpyrazine.

Safety and Handling

2-Chloro-3-phenylpyrazine is classified as a flammable solid. Standard laboratory safety
precautions should be observed.
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o Handling: Keep away from heat, sparks, open flames, and hot surfaces. Use in a well-
ventilated area. Avoid contact with skin, eyes, and clothing. Wear appropriate personal
protective equipment (PPE), including gloves and safety glasses.[4]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

e Hazards: May cause skin and eye irritation. In case of fire, use dry sand, dry chemical, or
alcohol-resistant foam to extinguish.

This document is intended for research and development purposes. All handling and
experiments should be conducted by qualified professionals in a suitable laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://aksci.com/sds/5680AB_SDS.pdf
https://www.benchchem.com/product/b189345?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB22012920.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC8864858/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8864858/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8864858/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8864858/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_2_Fluoro_5_phenylpyrazine_in_Organic_Synthesis.pdf
https://aksci.com/sds/5680AB_SDS.pdf
https://www.benchchem.com/product/b189345#2-chloro-3-phenylpyrazine-chemical-properties
https://www.benchchem.com/product/b189345#2-chloro-3-phenylpyrazine-chemical-properties
https://www.benchchem.com/product/b189345#2-chloro-3-phenylpyrazine-chemical-properties
https://www.benchchem.com/product/b189345#2-chloro-3-phenylpyrazine-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b189345?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

